2-chloro-N-(1,3,3-trimethylbicyclo[2,2,1]hept-2-yl)acetamide

• Molecular Formula: C12H20ClNO
• Molecular Weight: 229.74 g/mol
• IUPAC Name: 2-chloro-N-(1,3,3-trimethyl-2-bicyclo[2.2.1]heptanyl)acetamide
• InChI: InChI=1S/C12H20ClNO/c1-11(2)8-4-5-12(3,6-8)10(11)14-9(15)7-13/h8,10H,4-7H2,1-3H3,(H,14,15)
• InChI Key: QSPSBPMAEFJRRK-UHFFFAOYSA-N
• Canonical SMILES: CC1(C2CCC(C2)(C1NC(=O)CCl)C)C

Description

2-chloro-N-(1,3,3-trimethylbicyclo[2,2,1]hept-2-yl)acetamide is a useful research compound. Its molecular formula is C12H20ClNO and its molecular weight is 229.74 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 1,3,3-trimethylbicyclo[2.2.1]hept-2-ylamine (5 g, 26.3 mmol) in methylene chloride (20 ml) and triethylamine (4 ml) was added chloroacetyl chloride (2.1 ml, 26.4 mmol) dropwise. The resulting solution was stirred for 12 hours, then the solvent removed under reduced pressure. The residue was partitioned between ethyl acetate and water, the organic layer washed with brine, and dried over magnesium sulfate. The ethyl acetate solution was absorbed onto silica gel, which was eluted with 10% ethyl acetate/hexane, to yield 2-chloro-N-(1,3,3-trimethylbicyclo[2,2,1]hept-2-yl)acetamide as a white solid.